molecular formula C15H15NO4 B10922596 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene CAS No. 832737-59-4

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene

Cat. No.: B10922596
CAS No.: 832737-59-4
M. Wt: 273.28 g/mol
InChI Key: DJYWZXDFSPMMTR-UHFFFAOYSA-N
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Description

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene is an organic compound with the molecular formula C15H15NO4 It is characterized by the presence of an ethoxyphenoxy group attached to a nitrobenzene ring

Preparation Methods

The synthesis of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene typically involves a multi-step process. One common method includes the reaction of 4-ethoxyphenol with epichlorohydrin to form an intermediate, which is then reacted with 3-nitrobenzyl chloride under basic conditions to yield the final product . Industrial production methods may involve similar steps but are optimized for higher yields and purity.

Chemical Reactions Analysis

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene undergoes various chemical reactions, including:

Common reagents used in these reactions include nitric acid, hydrogen gas, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

The mechanism of action of 1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene involves its interaction with molecular targets through electrophilic aromatic substitution and reduction reactions. The nitro group plays a crucial role in these interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

1-[(4-Ethoxyphenoxy)methyl]-3-nitrobenzene can be compared to other nitrobenzene derivatives such as:

Properties

CAS No.

832737-59-4

Molecular Formula

C15H15NO4

Molecular Weight

273.28 g/mol

IUPAC Name

1-[(4-ethoxyphenoxy)methyl]-3-nitrobenzene

InChI

InChI=1S/C15H15NO4/c1-2-19-14-6-8-15(9-7-14)20-11-12-4-3-5-13(10-12)16(17)18/h3-10H,2,11H2,1H3

InChI Key

DJYWZXDFSPMMTR-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)OCC2=CC(=CC=C2)[N+](=O)[O-]

Origin of Product

United States

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